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Compound of Interest

Compound Name:
Cobalt, di-mu-

carbonylhexacarbonyldi-, (Co-Co)

Cat. No.: B139677 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on managing the air-sensitive nature of dicobalt

octacarbonyl (Co₂CO)₈ in experimental settings.

Frequently Asked Questions (FAQs)
Q1: What is dicobalt octacarbonyl and why is it air-sensitive?

A1: Dicobalt octacarbonyl is an organometallic compound widely used as a catalyst in various

organic reactions, such as hydroformylation and the Pauson-Khand reaction.[1][2] It is highly

sensitive to air and moisture.[3] Exposure to oxygen leads to decomposition, forming cobalt

oxides and releasing carbon monoxide gas.[1][4] Finely powdered dicobalt octacarbonyl can

even be pyrophoric, meaning it can ignite spontaneously in air.[1]

Q2: How can I tell if my dicobalt octacarbonyl has decomposed?

A2: Pure dicobalt octacarbonyl consists of orange to dark-brown crystals.[3][5] Decomposition

is visually indicated by a color change to purple or even black, which signals the presence of

decomposition products like tetracobalt dodecacarbonyl (Co₄(CO)₁₂).[3]

Q3: What are the primary decomposition products of dicobalt octacarbonyl in the presence of

air?
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A3: When exposed to air, dicobalt octacarbonyl decomposes into various products, primarily

tetracobalt dodecacarbonyl (Co₄(CO)₁₂), cobalt oxides, and carbon monoxide (CO) gas.[1][3][4]

The release of toxic CO gas is a significant safety concern.[1]

Q4: Can I use dicobalt octacarbonyl that has changed color?

A4: It is not recommended. The presence of decomposition products can negatively impact

your reaction, leading to lower yields or complete failure.[6] For reactions sensitive to catalyst

purity, it is crucial to use pure, orange crystalline dicobalt octacarbonyl.[7]

Q5: How should I store dicobalt octacarbonyl?

A5: To prevent decomposition, dicobalt octacarbonyl must be stored under an inert

atmosphere, such as nitrogen or argon, in a tightly sealed container.[8] It should also be kept in

a cool environment, like a refrigerator or freezer, to minimize thermal decomposition.[6] Many

commercial suppliers provide dicobalt octacarbonyl stabilized with a small percentage of

hexane in Sure/Seal™ bottles, which are designed for handling air-sensitive reagents.[9][10]

[11][12]
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Problem Possible Cause Troubleshooting Steps

Reaction fails to initiate or

proceeds with low yield.

Decomposed Catalyst: The

dicobalt octacarbonyl may

have been exposed to air and

decomposed.

1. Visually inspect the catalyst.

If it is purple or black instead of

orange, it has likely

decomposed.[3] 2. Purify the

dicobalt octacarbonyl by

sublimation under vacuum or

recrystallization from pentane.

[3] 3. Alternatively, use a fresh

batch of the catalyst.

Presence of Air/Moisture in the

Reaction: The reaction setup is

not properly under an inert

atmosphere.

1. Ensure all glassware is

thoroughly oven-dried before

use.[12] 2. Use proper inert

atmosphere techniques, such

as a Schlenk line or a

glovebox, for the entire

experimental procedure.[13]

[14] 3. Use dry, degassed

solvents. Solvents can be

dried over appropriate drying

agents and degassed by

bubbling with an inert gas.[15]

Inconsistent reaction results.

Inconsistent Catalyst Purity:

The purity of the dicobalt

octacarbonyl varies between

batches.

1. If decomposition is

suspected, purify the catalyst

before use.[3] 2. Consider

using an in-situ generated

cobalt carbonyl species as a

more stable alternative.[7]

Color of the catalyst changes

during weighing or transfer.

Brief Exposure to Air: Even

short exposure to air can

initiate decomposition.

1. Handle and weigh dicobalt

octacarbonyl exclusively within

a glovebox under an inert

atmosphere.[3] 2. If a glovebox

is unavailable, use Schlenk

techniques for transfers.
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Experimental Protocols
Protocol 1: Handling Dicobalt Octacarbonyl Using a
Schlenk Line
This protocol outlines the procedure for safely handling dicobalt octacarbonyl using a Schlenk

line to maintain an inert atmosphere.

Materials:

Dicobalt octacarbonyl in a Sure/Seal™ bottle

Oven-dried Schlenk flask with a sidearm and stopcock

Rubber septum

Nitrogen or argon gas source connected to a Schlenk line

Vacuum pump connected to the Schlenk line

Syringes and needles (oven-dried)

Dry, degassed solvent

Procedure:

Prepare the Schlenk Flask: Flame-dry the Schlenk flask under vacuum or oven-dry it and

cool under a stream of inert gas.

Purge the Flask: Connect the flask to the Schlenk line. Evacuate the flask under vacuum and

then backfill with inert gas. Repeat this vacuum-backfill cycle three times to ensure a

completely inert atmosphere.[15]

Transfer the Catalyst:

If the dicobalt octacarbonyl is in a Sure/Seal™ bottle, a double-tipped needle can be used

to transfer a solution of the catalyst.
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Alternatively, quickly weigh the solid catalyst in a nitrogen-filled glovebox and add it to the

Schlenk flask under a positive flow of inert gas.

Add Solvent: Use a gas-tight syringe to add dry, degassed solvent to the Schlenk flask.

Maintain Inert Atmosphere: Throughout the experiment, maintain a slight positive pressure of

inert gas, which can be monitored with an oil bubbler.[12]

Protocol 2: Purification of Decomposed Dicobalt
Octacarbonyl by Sublimation
This protocol describes how to purify dicobalt octacarbonyl that has partially decomposed.

Materials:

Decomposed dicobalt octacarbonyl (purple/black solid)

Sublimation apparatus

Vacuum pump

Cold finger (filled with cold water or dry ice/acetone)

Heating mantle

Procedure:

Set up the Apparatus: Place the decomposed dicobalt octacarbonyl in the bottom of the

sublimation apparatus.

Assemble and Evacuate: Assemble the sublimation apparatus with the cold finger in place.

Connect the apparatus to a vacuum line and evacuate to a high vacuum.

Sublimation: Gently heat the bottom of the apparatus using a heating mantle. The pure

dicobalt octacarbonyl will sublime and deposit as orange crystals on the cold finger.

Collect the Purified Product: Once the sublimation is complete, turn off the heat and allow the

apparatus to cool to room temperature under vacuum. Then, backfill the apparatus with an
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inert gas before carefully scraping the purified orange crystals from the cold finger in a

glovebox.

Data Presentation
Table 1: Physical and Chemical Properties of Dicobalt Octacarbonyl

Property Value

Appearance Orange to dark-brown crystalline solid

Melting Point 51-52 °C (decomposes)[1]

Vapor Pressure 0.07 mm Hg at 15 °C[1]

Solubility Insoluble in water; soluble in organic solvents
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Caption: Workflow for handling dicobalt octacarbonyl.
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Caption: Troubleshooting flowchart for failed reactions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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